2-[2-[3,4,5-Trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one

• IUPAC Name: 2-[2-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C26H34O14/c1-26(2,16-6-11-5-10-3-4-17(28)37-12(10)7-13(11)36-16)40-25-23(34)21(32)19(30)15(39-25)9-35-24-22(33)20(31)18(29)14(8-27)38-24/h3-5,7,14-16,18-25,27,29-34H,6,8-9H2,1-2H3
• InChI Key: AUYDWCKBYROHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O
• Molecular Formula: C26H34O14
• Molecular Weight: 570.5 g/mol

Description

This compound is a glycosylated furochromenone derivative characterized by a 2,3-dihydrofuro[3,2-g]chromen-7-one core. The structure includes two substituted oxan-2-yl (pyranose) rings linked via a propan-2-yloxy group. Each oxan ring is heavily hydroxylated, with additional hydroxymethyl substituents contributing to its hydrophilicity . The molecular complexity arises from the fusion of a dihydrofuran ring with a chromenone system and multiple glycosidic linkages.

Biological Activity

The compound 2-[2-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one is a complex polyphenolic structure that has garnered interest for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound features multiple hydroxyl groups and sugar moieties, contributing to its potential bioactivity. Its structural complexity suggests various interactions with biological systems.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Antioxidant Activity :
  • The presence of multiple hydroxyl groups in the structure enhances the compound's ability to scavenge free radicals, thereby providing protective effects against oxidative stress.
• Prebiotic Effects :
  • Studies have shown that this compound stimulates the growth of beneficial gut microbiota such as Lactobacillus and Bifidobacterium, while inhibiting harmful bacteria like Escherichia coli and Salmonella . This prebiotic effect is crucial for maintaining gut health and preventing gastrointestinal diseases.
• Anti-inflammatory Properties :
  • The compound has demonstrated anti-inflammatory effects in various models by inhibiting pro-inflammatory cytokines and mediators .
• Antimicrobial Activity :
  • It exhibits antimicrobial properties against a range of pathogens, making it a candidate for developing natural preservatives or therapeutic agents .

The mechanisms underlying the biological activities of this compound are multifaceted:

• Antioxidant Mechanism : The hydroxyl groups can donate electrons to free radicals, neutralizing them and preventing cellular damage.
• Gut Microbiome Modulation : By selectively promoting beneficial bacteria while inhibiting pathogenic strains, the compound supports a healthy microbiome balance.
• Inflammatory Pathway Inhibition : It may modulate signaling pathways involved in inflammation, such as NF-kB and MAPK pathways .

Table 1: Summary of Biological Activities

Biological Activity	Description	References
Antioxidant	Scavenges free radicals; protects cells from oxidative stress	,
Prebiotic	Stimulates growth of beneficial gut bacteria; inhibits harmful bacteria	,
Anti-inflammatory	Reduces levels of pro-inflammatory cytokines	,
Antimicrobial	Effective against various pathogens	,

Case Study Analysis

A study conducted on the prebiotic effects of this compound involved administering it to animal models. Results indicated a significant increase in populations of beneficial gut bacteria and a decrease in pathogenic strains over a four-week period. This study highlights its potential as a dietary supplement for enhancing gut health.

Another research effort focused on its antioxidant properties demonstrated that treatment with the compound reduced oxidative stress markers in rat models subjected to induced oxidative damage. This suggests its application in preventing oxidative stress-related diseases.

Comparison with Similar Compounds

Structural Comparisons

The target compound shares structural motifs with several flavonoid and coumarin derivatives, differing in core frameworks, glycosylation patterns, and substituent groups:

Compound Name (Core Structure)	Key Features	Molecular Formula	Molecular Weight (g/mol)
Target Compound (2,3-dihydrofuro[3,2-g]chromen-7-one)	Glycosylated dihydrofurochromenone with trihydroxy oxan substituents	Likely C₂₇H₃₀O₁₆*	~610*
6,7-dimethoxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one (chromen-2-one)	Methoxy groups at C6/C7, glycosyl at C5	C₁₇H₂₀O₁₀	376.34
2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one (chromen-4-one)	Chromen-4-one core, glycosyl at C3	C₂₇H₃₀O₁₆	610.52
(Z)-3-(5-Formyl-3-hydroxy-3-methoxystyryl)-3-isopropyl-2H-furo[3,2-g]chromene-3,7-dione (furochromene-dione)	Furochromene-dione with formyl and isopropyl groups	C₂₄H₂₀O₈	436.41

*Inferred from structurally related compounds in .

Key Observations :

• Core Structure : The dihydrofurochromen-7-one core distinguishes the target compound from chromen-2-one, chromen-4-one, and dione derivatives .
• Glycosylation: The target compound and ’s chromen-4-one derivative both feature glycosyl substituents, enhancing water solubility compared to non-glycosylated analogs like the dione in .
• Substituents : Methoxy groups in ’s compound increase lipophilicity, whereas hydroxyl groups in the target compound promote hydrogen bonding and polarity .

Physical and Chemical Properties

• Solubility : Glycosylation in the target compound and ’s derivative improves aqueous solubility relative to methoxylated () or alkylated () analogs .
• Melting Points: Limited data exist, but reports yields (~57%) and melting points for glycoside derivatives after methylation, suggesting that derivatization (e.g., methoxylation) alters crystallinity .

Preparation Methods

Core Structure Synthesis

The 2,3-dihydrofuro[3,2-g]chromen-7-one core is synthesized via cyclization or Diels-Alder reactions. Key steps include:

• Coumarin Precursor : Start with 2,3-dihydrofuro[3,2-g]chromen-7-one, which can be synthesized via cyclization of a coumarin derivative with a furan ring.
• Functionalization : Introduce a hydroxyl group at the 2-position for subsequent glycosylation.

Disaccharide Synthesis

The 3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl disaccharide is synthesized via stepwise glycosylation :

Step	Reagents/Conditions	Purpose	Reference
1. Protection	Acetyl, silyl ethers	Protect hydroxyl groups for selective activation
2. Glycosylation	Trichloroacetimidate donors, NIS/TMSOTf	Form β-linkage between glucose units
3. Deprotection	NaOMe/MeOH	Remove acetyl groups

Example :

• Donor : 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl trichloroacetimidate.
• Acceptor : 3,4,5-Trihydroxy-6-hydroxymethyloxan-2-yl with a free hydroxyl group.

Propan-2-yl Glycoside Formation

The disaccharide is attached to propan-2-yl via ether bond formation :

Method	Reagents	Conditions	Yield	Reference
Mitsunobu Reaction	DIAD, PPh₃, propan-2-ol	Anhydrous THF, 0–25°C	Moderate
Tosylation	TsCl, DMAP	Pyridine, 0°C → RT	Variable

Example :

• Disaccharide Tosylate reacts with propan-2-ol under basic conditions to form the propan-2-yl glycoside.

Final Coupling to Chromenone

The propan-2-yl glycoside is attached to the chromenone core via alkylation or Mitsunobu coupling :

Step	Reagents/Conditions	Purpose	Reference
1. Chromenone Activation	Br₂, PPh₃	Introduce bromide at 2-position
2. Ether Formation	K₂CO₃, DMF	Displace bromide with propan-2-yl glycoside

Key Challenges and Solutions

Challenge	Solution	Reference
Stereocontrol	Use trichloroacetimidate donors with NIS/TMSOTf for β-selectivity
Hydroxyl Protection	Sequential acetylation/silylation to enable selective glycosylation
Yield Optimization	Mitsunobu reaction for high-yielding ether formation

Comparative Analysis of Glycosylation Methods

Method	Advantages	Limitations	Application
Trichloroacetimidate	High β-selectivity	Sensitive to moisture	Disaccharide synthesis
Thioglycoside	Stable, easy storage	Requires toxic promoters (e.g., NBS)	Propan-2-yl glycoside
Mitsunobu	Mild conditions	Expensive reagents	Final coupling

Research Findings

• Patent US7084123B2 demonstrates ethyl carbonate activation for glycosylation, adaptable for propan-2-yl attachment.
• PubChem CID 24871199 highlights ether-linked glycosyl coumarins, supporting chromenone-glycoside coupling strategies.
• Linustatin (MESH:C023022) synthesis involves sequential glycosylation, providing a template for disaccharide assembly.